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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Carbitol Acetate in High-
Performance Coatings

Carbitol™ Acetate, chemically known as diethylene glycol monoethyl ether acetate (CAS No.
112-15-2), is a high-boiling point, slow-evaporating solvent with excellent solvency
characteristics for a wide range of resins, dyes, and oils.[1] Its unique properties make it a
valuable component in the formulation of coatings, lacquers, and printing inks where a smooth,
defect-free finish and controlled drying time are essential.[1]

As a clear, colorless liquid with a mild, pleasant odor, Carbitol acetate is classified as a "tail
solvent” because it is one of the last solvent components to evaporate from the coating film.[1]
This slow evaporation rate is critical for allowing sufficient time for the coating to flow and level
out, minimizing surface imperfections such as brush marks, orange peel, and cratering. Its
excellent miscibility with organic solvents and water makes it versatile for use in various
formulation types.[1][2]

These notes provide a detailed overview of the applications of Carbitol acetate, its physical
properties, and standardized protocols for evaluating its performance in coating and lacquer
formulations.

Key Functions and Applications
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Carbitol acetate serves several primary functions in coating and lacquer formulations:

o Flow and Leveling Agent: Its slow evaporation rate extends the "wet edge" time of the
coating, providing a longer period for the film to coalesce and form a uniform, smooth
surface.[1] This is particularly crucial in high-gloss finishes where visual perfection is
paramount.

o Coalescing Agent: In latex or water-based coatings, Carbitol acetate helps in the fusion of
polymer patrticles into a continuous, durable film, especially under adverse conditions like low
temperatures or high humidity.[3][4][5]

» High-Boiling Solvent: It possesses strong solvency for a variety of synthetic and natural
resins, including nitrocellulose, acrylics, and vinyl resins, which are common binders in
lacquer formulations.[1][6]

» Blushing Prevention: By slowing down the initial evaporation of faster-drying solvents, it
helps prevent rapid cooling of the film surface, which can cause moisture condensation and
a cloudy appearance known as "blushing."

Its applications span across various industries, including automotive finishes, industrial
maintenance coatings, wood lacquers, and specialty printing inks.[1][7]

Physicochemical Properties

The performance of Carbitol acetate as a coating solvent is directly related to its physical and
chemical properties.
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Property Value Reference

Diethylene Glycol Monoethyl

Chemical Name [1]
Ether Acetate
CAS Number 112-15-2 [1]
Appearance Colorless, clear liquid [1]
Odor Faint, sweet, ester-like [1]
Boiling Point 190-200°C (374-392°F) [2]
Melting Point -40°C (-40°F) [2]
Evaporation Rate Slow [1]
Viscosity Low to moderate [1]

N Soluble in water and common
Solubility _ [1][2]
organic solvents

Reactivity Stable under normal conditions  [2]

Visualization of Mechanism

The following diagram illustrates the logical relationship between the slow evaporation of
Carbitol acetate and the formation of a uniform coating film.
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Caption: Role of Carbitol Acetate in Film Formation.
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Experimental Protocols

To evaluate the impact of Carbitol acetate on a coating formulation, standardized test methods
are essential. The American Society for Testing and Materials (ASTM) provides comprehensive
guides, such as ASTM D333 for clear and pigmented lacquers.[8][9][10] Below are key
protocols for performance evaluation.

Protocol 1: Evaluation of Flow, Leveling, and Gloss

Objective: To determine the effect of Carbitol acetate concentration on the flow, leveling, and
final gloss of a lacquer formulation.

Materials:

o Base lacquer formulation (without Carbitol acetate).

» Carbitol acetate.

o Test panels (e.g., steel, wood, or glass as per ASTM D333).[9]

o Film applicator (e.g., Bird or Baker type) for uniform film thickness.[8]
» Drawdown cards with sealed charts.

e Glossmeter (60° and/or 20° geometry).

o Anti-sag meter or leveling test blade.

Procedure:

o Formulation: Prepare a control lacquer (0% Carbitol acetate) and several test formulations
with varying concentrations of Carbitol acetate (e.g., 2%, 5%, 10% by weight, replacing an
equivalent amount of a faster solvent).

o Application: Apply a uniform wet film of each formulation onto separate test panels or
drawdown cards using a film applicator. The thickness should be consistent and relevant to
the intended application.
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Leveling Assessment: Immediately after application, assess the flow and leveling. This can
be done visually by observing the disappearance of brush marks or instrumentally using a

leveling test blade that creates parallel stripes; better leveling results in the stripes flowing

together more completely.

Drying: Allow the panels to dry in a controlled environment (e.g., 25°C, 50% relative
humidity).

Gloss Measurement: Once the films are fully cured, measure the specular gloss at 60° and,
for high-gloss coatings, at 20°, according to ASTM D523. Take at least three readings per
panel and calculate the average.

Data Analysis: Compare the leveling ratings and average gloss values across the different
formulations. Plot the results to visualize the effect of Carbitol acetate concentration.

Protocol 2: Film Adhesion and Hardness Testing

Objective: To assess the integrity of the final cured film, ensuring that the inclusion of a slow

solvent does not compromise adhesion or hardness.

Materials:

Cured test panels from Protocol 1.

Adhesion test kit (per ASTM D3359, Method B): cutting tool with multiple blades, pressure-
sensitive tape.[11]

Pencil hardness test set (per ASTM D3363): pencils of varying hardness (e.g., 6B to 6H).

Abrasive paper (400 grit) for pencil lead preparation.

Procedure:

Adhesion Test (ASTM D3359):

o On a cured panel, make a cross-hatch (lattice pattern) through the film to the substrate
using the cutting tool.[11]
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[e]

Brush the area lightly to remove any detached flakes.

o

Apply the specified pressure-sensitive tape firmly over the lattice.

[¢]

Within 90 seconds, rapidly pull the tape off at a 180° angle.[11]

[e]

Classify the adhesion based on the ASTM scale (5B = no detachment, OB = >65%
detachment).

e Pencil Hardness Test (ASTM D3363):

[¢]

Prepare the pencil lead by exposing ~3 mm and flattening the tip with abrasive paper.

[e]

Holding the pencil at a 45° angle to the coating surface, push it forward with uniform
pressure sufficient to either cut the film or for the lead to crumble.

o

Start with a softer pencil (e.g., 2H) and proceed to harder pencils until one mars or
scratches the surface.

[¢]

The pencil hardness rating is the hardest pencil that does not scratch or gouge the film.

» Data Analysis: Tabulate the adhesion classification and pencil hardness rating for each
formulation. Evaluate if the addition of Carbitol acetate had any positive or negative impact
on these mechanical properties.

Experimental Workflow Visualization

The following diagram outlines the general workflow for testing a coating formulation containing
Carbitol acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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